Acetals

Acetals are a class of organic compounds that consist of an acetal functional group, (RO)₂C−O−CR′, where R and R' represent alkyl or aryl groups. These compounds are derived from aldehydes through the action of a strong acid catalyst in the presence of an alcohol. Acetals are known for their excellent stability towards hydrolysis and reductive amination under basic conditions, making them ideal substrates for protecting group chemistry. They find widespread applications in organic synthesis as protective groups for aldehyde functionalities, enhancing the structural rigidity and improving solubility compared to unprotected aldehydes. In addition, some acetals are used as flavoring agents due to their pleasant aroma, often contributing to a wide range of flavors in foods, beverages, and perfumes.

Chemical Name	CAS	MF
1,3-Dioxepin, 2-(1,1-dimethylethyl)-4,7-dihydro-	53586-63-3	C₉H₁₆O₂
4,4-diethoxypiperidine	52534-66-4	C₉H₁₉NO₂
1,1-Diethoxy-2-iodoethane	51806-20-3	C₆H₁₃IO₂
Heptane, 2,2-diethoxy-	52162-27-3	C₁₁H₂₄O₂
Hexane, 1,1'-[methylenebis(oxy)]bis-	54815-12-2	C₁₃H₂₈O₂
2-Propen-1-amine, N-(2,2-dimethoxyethyl)-	62773-87-9	C₇H₁₅NO₂
1,4-Dioxaspiro[4.5]decane, 6-(1,1-dimethylethyl)-2-methyl-	62674-07-1	C₁₃H₂₄O₂
1,4-Dioxaspiro[4.5]dec-7-ene, 8-methyl-	33082-72-3	C₉H₁₄O₂
2,5-Hexanedione Monoethylene Ketal	33528-35-7	C₈H₁₄O₃
1,4-Dioxaspiro[4.5]deca-6,9-dien-8-one	35357-34-7	C₈H₈O₃

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